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Compound of Interest

Compound Name: N-Acetylglyphosate

Cat. No.: B123565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-acetylglyphosate, a primary

metabolite of the widely used herbicide glyphosate, particularly in glyphosate-tolerant

transgenic plants. This document details its chemical identity, physicochemical properties, and

provides an in-depth look at its metabolic pathway. Detailed experimental protocols for its

analysis are included, alongside a discussion of its synthesis and purification. This guide is

intended to serve as a critical resource for researchers, scientists, and professionals in drug

development and environmental science, facilitating a deeper understanding of N-
acetylglyphosate's role and characteristics.

Chemical and Physical Data
N-acetylglyphosate, systematically named N-acetyl-N-(phosphonomethyl)glycine, is a key

derivative of glyphosate.[1] Its unique chemical identity is crucial for its detection and

quantification in various matrices.

Table 1: Chemical Identification of N-Acetylglyphosate
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Identifier Value

CAS Number 129660-96-4[2]

Molecular Formula C₅H₁₀NO₆P[2]

IUPAC Name 2-[acetyl(phosphonomethyl)amino]acetic acid[2]

Synonyms N-Acetyl-N-(phosphonomethyl)glycine[1]

InChI

InChI=1S/C5H10NO6P/c1-4(7)6(2-5(8)9)3-

13(10,11)12/h2-3H2,1H3,(H,8,9)(H2,10,11,12)

[2]

SMILES CC(=O)N(CC(=O)O)CP(=O)(O)O[2]

The physicochemical properties of N-acetylglyphosate are fundamental to understanding its

environmental fate, designing analytical methods, and assessing its biological interactions.

Table 2: Physicochemical Properties of N-Acetylglyphosate

Property Value

Molecular Weight 211.11 g/mol [2]

Appearance White to off-white solid[1]

Melting Point 56-59 °C[1]

Solubility Slightly soluble in water and DMSO[1]

Exact Mass 211.0246 g/mol [2]

Spectral Data
Spectroscopic data is essential for the unambiguous identification and structural elucidation of

N-acetylglyphosate. While comprehensive public spectral data is limited, some information

can be gleaned from patents and analytical literature.

Table 3: Spectral Data for N-Acetylglyphosate
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Spectroscopic Technique Data

¹³C NMR (100MHz, DMSO) δ (ppm): 173.1, 169.5, 54.5, 54.2, 20.5

Mass Spectrometry (MS) m/z: 212.1 (M+H)⁺

¹H NMR

While specific spectra for N-acetylglyphosate

are not readily available in public databases, the

proton NMR spectrum of its parent compound,

glyphosate, shows a characteristic doublet for

the CH₂-P group at approximately 3.12 ppm with

a coupling constant of 12.3 Hz.[3] It is

anticipated that the acetyl group in N-

acetylglyphosate would introduce a singlet in the

aliphatic region.

Infrared (IR) Spectroscopy

Specific IR spectra for N-acetylglyphosate are

not widely published. However, characteristic

absorption bands for glyphosate include those

for P-OH (1170, 1223 cm⁻¹), P-O (830, 1000

cm⁻¹), and PO₃H⁻ (798, 1268 cm⁻¹).[4] N-

acetylglyphosate would be expected to show

additional characteristic bands for the amide

carbonyl group.

Experimental Protocols
Accurate and reliable analytical methods are paramount for the detection and quantification of

N-acetylglyphosate in various samples, including environmental and biological matrices.

Analytical Method for Detection and Quantification in
Food Matrices
This protocol is adapted from a validated method for the analysis of glyphosate and its

metabolites in food.[5]

Objective: To detect and quantify N-acetylglyphosate in food samples using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Materials:

50 mM Acetic acid and 10 mM EDTA in water (Extraction Solution)

Oasis HLB solid-phase extraction (SPE) columns

LC-MS/MS system with electrospray ionization (ESI) in negative mode

N-acetylglyphosate analytical standard[6]

Procedure:

Sample Extraction:

Homogenize the food sample.

Extract a known weight of the homogenized sample with the aqueous extraction solution.

Cleanup:

Centrifuge the extract to pellet solid debris.

Pass the supernatant through a conditioned Oasis HLB SPE column to remove interfering

substances.

Analysis:

Filter the cleaned extract.

Analyze the final extract by LC-MS/MS in negative ionization mode.

Quantify N-acetylglyphosate using a calibration curve prepared from the analytical

standard.

Workflow for N-acetylglyphosate Analysis:
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Sample Preparation Cleanup Analysis

Sample Homogenization Aqueous Extraction
(Acetic Acid/EDTA) Centrifugation Solid-Phase Extraction

(Oasis HLB) Filtration LC-MS/MS Analysis
(Negative ESI)

Click to download full resolution via product page

Figure 1: Analytical workflow for N-acetylglyphosate.

Synthesis and Purification
While N-acetylglyphosate is commercially available as an analytical standard, understanding

its synthesis is valuable for research purposes. A method for its synthesis is described in patent

literature.

Synthesis of N-acetylglyphosate
The following is a conceptual laboratory-scale synthesis based on principles from industrial

processes.

Reaction Scheme: The synthesis of N-acetylglyphosate can be achieved through the

acetylation of glyphosate. A more complex, multi-step industrial synthesis involves the reaction

of N-phosphoryl methyl acetamide with paraformaldehyde followed by further reactions.

Note: Detailed, peer-reviewed laboratory synthesis protocols for N-acetylglyphosate are not

widely available. The synthesis involves handling of organophosphorus compounds and should

be performed by qualified personnel with appropriate safety precautions.

Purification
Purification of N-acetylglyphosate from a reaction mixture would likely involve

chromatographic techniques.

Conceptual Purification Protocol:

Initial Extraction: After the reaction, an initial purification could be achieved by liquid-liquid

extraction to remove nonpolar impurities.
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Chromatography:

Ion-Exchange Chromatography: Given the acidic nature of N-acetylglyphosate, anion-

exchange chromatography could be an effective purification method.[7]

Reverse-Phase Chromatography: For less polar impurities, reverse-phase

chromatography could be employed.

Crystallization: The purified product could be obtained as a solid through crystallization from

an appropriate solvent system.

Biological Role and Signaling Pathways
N-acetylglyphosate is primarily known as a metabolite of glyphosate in genetically modified

(GM), glyphosate-tolerant crops.[8] These crops contain a gene encoding the enzyme

glyphosate N-acetyltransferase (GAT).[9][10]

Metabolic Pathway of Glyphosate to N-acetylglyphosate: The GAT enzyme catalyzes the

transfer of an acetyl group from acetyl-CoA to the secondary amine of glyphosate, thereby

inactivating the herbicide.[11][12] This detoxification pathway is a key mechanism of glyphosate

resistance in these GM plants.[13]

Glyphosate

Glyphosate
N-acetyltransferase (GAT)

Acetyl-CoA

N-acetylglyphosate
(Inactive) CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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